Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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1. Complex fragment coupling by crotylation: a powerful tool for polyketide natural product synthesis†Samuel K. Reznik,Brian S. Marcus,James L. Leighton Chem. Sci., 2012,3, 3326-3330
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Mancheng Liu,Xilin Wu,Changlun Chen,Jun Hu,Jie Li,Xiangke Wang Dalton Trans., 2022,51, 16027-16028
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Vishal Nemaysh,Pratibha Mehta Luthra RSC Adv., 2017,7, 37612-37626
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Lei Wang,Zhensheng Li,Zhigang Xie Chem. Commun., 2016,52, 5402-5405
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Pin Hu,Anil Kumar,Reza Gharibi Polym. Chem., 2022,13, 622-630
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Benson G. Ongarora,Xiaoke Hu,Hairong Li,Frank R. Fronczek,M. Graça H. Vicente Med. Chem. Commun., 2012,3, 179-194
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Shengwen Liu,Xiaoguang Zhu,Guozhong Wang,Weiping Cai,Haimin Zhang J. Mater. Chem. A, 2016,4, 17080-17086
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8. Back cover
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Donghai Yu,Chunying Rong,Tian Lu,Pratim K. Chattaraj,Frank De Proft Phys. Chem. Chem. Phys., 2017,19, 18635-18645
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Yan Qiao,Ke-Li Han Org. Biomol. Chem., 2014,12, 1220-1231
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
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